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Compound of Interest

Compound Name: 3-Hydroxybenzoic Acid

Cat. No.: B041443

An In-depth Technical Guide to the Physicochemical Properties of 3-Hydroxybenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 3-
Hydroxybenzoic acid, including detailed experimental protocols for their determination and a
visualization of its common synthesis pathway.

Physicochemical Data of 3-Hydroxybenzoic Acid

3-Hydroxybenzoic acid (CAS No: 99-06-9), also known as m-hydroxybenzoic acid, is a
monohydroxybenzoic acid with the chemical formula C7HeOs3.[1][2][3] It serves as a valuable
intermediate in the synthesis of pharmaceuticals, plasticizers, and resins.[1][3] Accurate
knowledge of its physical properties, such as melting and boiling points, is critical for its
application in research and manufacturing.

Quantitative Data Summary

The experimentally determined melting and boiling points for 3-Hydroxybenzoic acid are
summarized below. Variations in reported values can be attributed to differences in
experimental conditions and sample purity.
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Physical Property Reported Value (°C) Reported Value (K)
Melting Point 200-203[1] 473.15 - 476.15
201-205[4] 474.15 - 478.15

214.5[5] 487.65

Boiling Point 213.5 (rough estimate)[1] 486.65

256[5] 529.15

345 - 346[6] 618.15 - 619.15

Experimental Protocols

The determination of melting and boiling points are fundamental techniques for the
characterization and purity assessment of chemical compounds.[7][8]

Melting Point Determination: Capillary Method

The capillary method is a widely used and straightforward technique for determining the
melting point of a solid organic compound.[7][9]

Principle: A small, powdered sample of the substance is heated at a controlled rate. The
temperature at which the solid transitions to a liquid is recorded as the melting point.[9] Pure
crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C, whereas
impurities tend to lower and broaden the melting range.[7][10]

Methodology:

o Sample Preparation: Ensure the 3-Hydroxybenzoic acid sample is completely dry and
finely powdered to allow for uniform heating.[9]

o Capillary Tube Loading: Press the open end of a thin-walled capillary tube into the powdered
sample. Tap the sealed end of the tube on a hard surface to compact the sample to a height
of 2-3 mm.[11][12]

o Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point
apparatus (e.g., a Mel-Temp or DigiMelt unit).[7][11]
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e Heating:

o If the approximate melting point is known, heat the sample rapidly to about 15-20°C below
the expected temperature.[12]

o Decrease the heating rate to a slow and steady 1-2°C per minute to ensure thermal
equilibrium between the sample, heating block, and thermometer.[7][12]

o Observation and Recording: Observe the sample closely through the viewing eyepiece.
Record the temperature at which the first droplet of liquid appears (T1) and the temperature
at which the entire sample becomes a clear liquid (T2). The melting point is reported as the
range T1-T2.[7]

Boiling Point Determination: Micro-Reflux Method

For small quantities of liquid, the micro-boiling point (or micro-reflux) method is a convenient
and accurate technique.[13]

Principle: A liquid boils when its vapor pressure equals the surrounding atmospheric pressure.
[8][14] By heating a small liquid sample and an inverted capillary tube, a trapped air bubble
expands and then contracts upon cooling. The temperature at which the liquid is drawn back
into the capillary tube upon cooling corresponds to the boiling point.[13]

Methodology:

o Sample Preparation: Place a few milliliters of the liquid sample into a small test tube or
fusion tube.[8][15]

o Capillary Setup: Place a melting point capillary tube, with its sealed end facing upwards, into
the test tube containing the liquid.[15]

e Apparatus Assembly:

o Attach the test tube to a thermometer, ensuring the sample is aligned with the
thermometer bulb.

o Immerse the assembly in a heating bath (e.g., a Thiele tube with heating oil or an
aluminum block).[13][15]
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o Heating: Gently heat the apparatus. As the temperature rises, a stream of bubbles will
emerge from the open end of the inverted capillary tube as the trapped air expands.[13]
Continue heating until a rapid and continuous stream of bubbles is observed, indicating the
vapor of the substance is escaping.

o Observation and Recording: Turn off the heat and allow the apparatus to cool slowly. The
stream of bubbles will slow and eventually stop. The boiling point is the temperature at which
the liquid is drawn back into the capillary tube.[13]

Synthesis Pathway Visualization

3-Hydroxybenzoic acid can be synthesized from benzoic acid through a process involving
sulfonation, followed by alkali fusion and hydrolysis.[1][16] This workflow is depicted below.
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Caption: Synthesis workflow of 3-Hydroxybenzoic acid from benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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